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Technical Support Center: 87Sr/86Sr Analysis
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in correcting for

rubidium (Rb) interference during 87Sr/86Sr isotopic analysis.

Frequently Asked Questions (FAQs)
Q1: What is rubidium interference in 87Sr/86Sr analysis?

A1: Rubidium interference is an analytical challenge in mass spectrometry that occurs because

one of rubidium's naturally occurring isotopes, 87Rb, has the same nominal mass-to-charge

ratio as the radiogenic strontium isotope, 87Sr. This is known as isobaric interference.[1][2][3]

During analysis, the mass spectrometer cannot distinguish between 87Rb+ and 87Sr+ ions,

leading to an artificially inflated 87Sr signal and an inaccurate, higher 87Sr/86Sr ratio.

Q2: Why is it crucial to correct for 87Rb interference?

A2: The 87Sr/86Sr ratio is a critical tool in various scientific fields, including geochronology,

environmental science, and archaeology. The ratio is determined by the radioactive decay of

87Rb to 87Sr.[4] Failing to correct for the isobaric overlap from 87Rb will lead to erroneously

high 87Sr/86Sr ratios, resulting in incorrect age calculations and flawed interpretations of

geological or biological systems.[5][6]
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Q3: What are the primary methods to correct for rubidium interference?

A3: There are three main approaches to address 87Rb interference:

Mathematical Correction: This widely used method involves measuring a non-interfered

rubidium isotope (85Rb) and using the known natural isotopic abundance ratio of rubidium

(85Rb/87Rb) to calculate and subtract the 87Rb contribution from the total signal at mass 87.

[5]

Chemical Separation: This involves physically separating Rb from Sr before the sample is

introduced into the mass spectrometer. This is typically achieved using chromatographic

techniques.[1][7]

In-instrument Separation (Collision/Reaction Cell): Modern inductively coupled plasma mass

spectrometers (ICP-MS), particularly triple quadrupole (QQQ) instruments, can use a

collision/reaction cell.[1][3] A reactive gas is introduced into the cell, which reacts with either

Sr or Rb ions, shifting them to a different mass and resolving the isobaric overlap.[2][3][8]

Q4: When is a mathematical correction sufficient?

A4: A mathematical correction is often sufficient for samples with low Rb/Sr ratios. However,

when the Rb/Sr ratio is high (e.g., greater than 0.1), this correction can introduce significant

bias and uncertainty into the 87Sr/86Sr measurement.[2][5]

Q5: What are common reactive gases used in a collision/reaction cell to remove 87Rb

interference?

A5: Several gases can be used to react selectively with either Sr+ or Rb+ ions. For example,

oxygen (O2) can be used to react with Sr+ to form SrO+ at a different mass, while Rb+ does

not react.[1][3][9] Other reactive gases that have been explored include methyl fluoride (CH3F)

and sulfur hexafluoride (SF6), which react with Sr+ but not Rb+.[2][8]
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Issue Potential Cause Recommended Solution

87Sr/86Sr ratio is

unexpectedly high and

variable.

Inadequate correction for 87Rb

interference, especially in

samples with high Rb

concentrations.

1. Verify the accuracy of the

85Rb/87Rb ratio used in your

mathematical correction. 2.

Analyze a standard reference

material with a known

87Sr/86Sr ratio and a similar

matrix to your samples to

validate your correction

method. 3. If the Rb/Sr ratio is

high, consider using a

chemical separation method

(e.g., chromatography) to

remove Rb before analysis.[5]

[7] 4. If available, use an ICP-

MS with a collision/reaction cell

to chemically separate the

isobars.[1][3]

Corrected 87Sr/86Sr ratio is

lower than expected.

Overcorrection for 87Rb. This

can be caused by the

presence of other interfering

species at mass 85, such as

doubly charged rare earth

elements (e.g., 170Er2+),

which artificially inflates the

measured 85Rb signal.[5]

1. Screen samples for high

concentrations of rare earth

elements. 2. If REE

interferences are suspected, a

chromatographic separation to

remove them prior to analysis

is recommended. 3. Use a

high-resolution mass

spectrometer if available to

resolve the interfering peaks.

Poor precision in repeated

measurements of the same

sample.

Instability in the plasma or

instrument, or inhomogeneous

distribution of Rb and Sr in the

sample (especially for in-situ

analysis like LA-MC-ICPMS).

1. Check instrument tuning

and ensure stable operating

conditions. 2. For solid

samples, ensure homogeneity

or perform multiple analyses

on different areas to obtain a

representative average. 3.
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Ensure that the background

signal is low and stable.

Inconsistent results between

different analytical sessions.

Drift in instrument mass bias or

changes in correction

parameters.

1. Always run standard

reference materials (e.g., NIST

SRM 987) at the beginning,

end, and throughout your

analytical sequence to monitor

and correct for instrument drift.

[10] 2. Use a standard-sample

bracketing approach for the

most accurate results.[5]

Quantitative Data Summary
The following table summarizes key isotopic data used in the mathematical correction for

rubidium interference.
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Isotope Natural Abundance (%) Use in Correction

85Rb 72.17
Measured to determine the

amount of 87Rb.

87Rb 27.83 The interfering isotope.

84Sr 0.56
Often monitored for other

potential interferences.

86Sr 9.86
The stable reference isotope

for the 87Sr/86Sr ratio.

87Sr 7.00
The isotope of interest

(radiogenic).

88Sr 82.58

Used for instrument mass bias

correction (normalized to

86Sr/88Sr = 0.1194).[10][11]

85Rb/87Rb Ratio ~2.593

The accepted ratio used to

calculate the 87Rb

contribution.

Experimental Protocol: Mathematical Correction for
87Rb Interference
This protocol outlines the general steps for applying a mathematical correction for 87Rb

interference during 87Sr/86Sr analysis by mass spectrometry.

Instrument Setup and Mass Bias Correction:

Tune the mass spectrometer to achieve optimal sensitivity and stability.

Set up the data acquisition method to measure the ion beam intensities for masses 85, 86,

87, and 88.

Incorporate a mass bias correction by normalizing the measured ratios to the stable

86Sr/88Sr ratio of 0.1194.[10][11]
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Analysis of Standards and Blanks:

Analyze a blank solution to determine the background signal at the masses of interest.

Analyze a standard reference material (e.g., NIST SRM 987) with a certified 87Sr/86Sr

ratio (typically ~0.71025) to verify instrument performance and the accuracy of the mass

bias correction.[12]

Sample Analysis:

Introduce the dissolved and diluted sample into the mass spectrometer.

Measure the signal intensities for 85Rb, 86Sr, 87(Sr+Rb), and 88Sr.

Data Processing and Correction:

Subtract the blank signals from the measured sample signals for each mass.

Calculate the true 87Sr intensity using the following formula:

Corrected 87Sr Intensity = Total Measured Intensity at Mass 87 - (Measured 85Rb

Intensity / Natural 85Rb/87Rb Ratio)

Calculate the mass bias-corrected and interference-corrected 87Sr/86Sr ratio.

Validation:

Re-analyze the standard reference material periodically throughout the analytical run to

monitor for and correct any instrumental drift.
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Start: Sample with Rb and Sr

Mass Spectrometry Measurement
(Measure masses 85, 86, 87, 88)

High Rb/Sr Ratio?

Apply Mathematical Correction
(Using 85Rb signal)

 No 

Perform Chemical Separation
(e.g., Chromatography, Reaction Cell)

 Yes 

Apply Mass Bias Correction
(Normalize to 86Sr/88Sr = 0.1194)

Final Corrected 87Sr/86Sr Ratio

End

Click to download full resolution via product page

Caption: Workflow for selecting and applying a correction method for rubidium interference in

87Sr/86Sr analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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